![molecular formula C19H37NO4 B1673262 Dihydroxyisopropyl capryloylcaprylamide CAS No. 756875-51-1](/img/structure/B1673262.png)
Dihydroxyisopropyl capryloylcaprylamide
Overview
Description
Dihydroxyisopropyl capryloylcaprylamide is a chemical compound with the molecular formula C19H37NO4 . It is also known by other names such as K6PC-5, N-(1,3-dihydroxypropan-2-yl)-2-hexyl-3-oxodecanamide .
Synthesis Analysis
The synthesis of this compound involves several components. The “hydroxy” generally refers to a hydroxy (hydroxyl) group -OH, which is the functional group of alcohols. The “isopropyl” mostly refers to iso-propanol (2-propanol, i-propanol) as an alcoholic component or generally a branched saturated hydrocarbon residue with 3 carbon atoms . The name component “capryloyl” means that the ingredient contains, as a fatty acid component, amongst others, caprylic acid (octanoic acid), mostly introduced via an acylation reaction .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string: InChI=1S/C19H37NO4/c1-3-5-7-9-11-13-18(23)17(12-10-8-6-4-2)19(24)20-16(14-21)15-22/h16-17,21-22H,3-15H2,1-2H3,(H,20,24) . The Canonical SMILES representation is: CCCCCCCC(=O)C(CCCCCC)C(=O)NC(CO)CO .Physical And Chemical Properties Analysis
This compound has a molecular weight of 343.5 g/mol . It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 4 . It has a Rotatable Bond Count of 16 . Its Exact Mass and Monoisotopic Mass are 343.27225866 g/mol . Its Topological Polar Surface Area is 86.6 Ų .Scientific Research Applications
Biological Cell Detachment and Tissue Engineering
PNIPAM substrates have been utilized for the nondestructive release of biological cells and proteins. This application is particularly valuable in cell sheet engineering, tissue transplantation, and the formation of tumor-like spheroids. These substrates offer a novel approach to studying the extracellular matrix (ECM), bioadhesion, bioadsorption, and the manipulation or deformation of individual cells (Cooperstein & Canavan, 2010).
Drug Delivery Systems
Poly(N-isopropyl acrylamide), a thermoresponsive polymer, has been extensively investigated for its potential in drug delivery applications. The controlled polymerization of NIPAM demonstrates the possibility of creating tailored polymers for specific drug delivery mechanisms, highlighting the controlled release and targeted delivery of therapeutic agents (Convertine et al., 2004).
Capillary Isoelectric Focusing
Cross-linked polyacrylamide coatings have been developed for capillary isoelectric focusing, improving the separation and analysis of proteins. This advancement enhances the robustness and stability of the separation process, making it more reliable for laboratory applications (Gao & Liu, 2004).
Stimuli-Responsive Hydrogels for Biomedical Applications
Poly(vinyl caprolactam) (PNVCL) gels, similar to PNIPAM, exhibit temperature and pH sensitivity, making them suitable for various biomedical applications, including drug delivery. Their assumed lower toxicity compared to PNIPAM opens up new avenues for creating responsive and safe biomedical devices (Rao, Rao, & Ha, 2016).
Mechanism of Action
Target of Action
The primary target of K6PC-5 is Sphingosine Kinase 1 (SPHK1) . SPHK1 is an enzyme that plays a crucial role in the production of Sphingosine-1-phosphate (S1P), a bioactive sphingolipid metabolite . S1P regulates multiple cellular responses such as calcium signaling, growth, survival, and differentiation .
Mode of Action
K6PC-5 acts as a direct activator of SPHK1 . It induces a swift and temporary rise in intracellular calcium levels . This activation of SPHK1 leads to an increase in the production of S1P .
Biochemical Pathways
The activation of SPHK1 by K6PC-5 affects the S1P signaling pathway . This pathway is involved in a variety of cellular processes, including calcium signaling, cell growth, survival, and differentiation . The activation of SPHK1 leads to an increase in S1P levels, which in turn can regulate these cellular processes .
Pharmacokinetics
For instance, a study on a Huntington’s Disease mouse model indicated that chronic administration of K6PC-5 was well-tolerated .
Result of Action
K6PC-5 has been shown to have several effects at the molecular and cellular level. It can protect neuronal cells from oxygen glucose deprivation/re-oxygenation (OGDR), reducing apoptosis and promoting the activation of pro-survival kinases AKT and ERK . In the context of skin cells, K6PC-5 has been shown to enhance the expression of specific differentiation-associated marker proteins, regulate both differentiation and proliferation of keratinocytes, and inhibit epidermal hyperplasia .
Action Environment
The efficacy and stability of K6PC-5 can be influenced by various environmental factors. For instance, in the context of neuronal cells, the protective effects of K6PC-5 against OGDR were observed under conditions of oxygen and glucose deprivation
Biochemical Analysis
Biochemical Properties
Dihydroxyisopropyl capryloylcaprylamide plays a significant role in biochemical reactions, particularly in the context of skin protection. It interacts with various enzymes, proteins, and other biomolecules. The compound contains a hydroxy group, which is the functional group of alcohols, and an isopropyl group, which is a branched saturated hydrocarbon residue with three carbon atoms . The capryloyl component indicates the presence of caprylic acid, a fatty acid introduced via an acylation reaction . These interactions contribute to its function as a skin-protecting agent, shielding the skin from external influences.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by interacting with cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with sphingosine kinase, for instance, has been shown to induce anti-aging effects in skin cells through intracellular calcium signaling . This interaction promotes epidermal differentiation and enhances the skin’s protective barrier.
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It acts as a direct activator of sphingosine kinase 1, promoting intracellular calcium signaling and epidermal differentiation . This activation leads to changes in gene expression that enhance the skin’s protective functions. Additionally, the compound’s structure allows it to interact with various enzymes, potentially inhibiting or activating them to achieve its biochemical effects.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Studies have shown that the compound remains stable under certain conditions, maintaining its protective properties over extended periods . Its degradation and long-term effects on cellular function can vary depending on the specific experimental conditions. In vitro and in vivo studies have demonstrated that the compound can sustain its beneficial effects on skin cells over time, contributing to its potential as a long-term skin-protecting agent.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to enhance skin protection and promote cellular health without adverse effects . At higher doses, there may be threshold effects, including potential toxicity or adverse reactions. It is crucial to determine the optimal dosage to maximize the compound’s benefits while minimizing any negative effects.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biochemical functions. The compound’s structure allows it to participate in acylation reactions, contributing to its role in skin protection . These metabolic interactions can affect metabolic flux and metabolite levels, influencing the overall biochemical environment in which the compound operates.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate its localization and accumulation in target areas, such as the skin . The compound’s distribution is crucial for its effectiveness as a skin-protecting agent, ensuring that it reaches the areas where it can exert its beneficial effects.
Subcellular Localization
This compound’s subcellular localization plays a significant role in its activity and function. The compound is directed to specific compartments or organelles within cells through targeting signals or post-translational modifications . This localization is essential for its interaction with key biomolecules and its ability to exert its protective effects on the skin.
properties
IUPAC Name |
N-(1,3-dihydroxypropan-2-yl)-2-hexyl-3-oxodecanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H37NO4/c1-3-5-7-9-11-13-18(23)17(12-10-8-6-4-2)19(24)20-16(14-21)15-22/h16-17,21-22H,3-15H2,1-2H3,(H,20,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGYVFCHCRBGGJG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)C(CCCCCC)C(=O)NC(CO)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H37NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50997113 | |
Record name | N-(1,3-Dihydroxypropan-2-yl)-2-hexyl-3-oxodecanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50997113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
756875-51-1 | |
Record name | Dihydroxyisopropyl capryloylcaprylamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0756875511 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(1,3-Dihydroxypropan-2-yl)-2-hexyl-3-oxodecanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50997113 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DIHYDROXYISOPROPYL CAPRYLOYLCAPRYLAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9UO46U4GM1 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.